Cas no 87591-05-7 (2,6-diisopropylfluorobenzene)
2,6-diisopropylfluorobenzene structure
Product Name:2,6-diisopropylfluorobenzene
CAS No:87591-05-7
MF:C12H17F
MW:180.261787176132
CID:861425
PubChem ID:145135
Update Time:2025-04-19
2,6-diisopropylfluorobenzene Chemical and Physical Properties
Names and Identifiers
-
- 2,6-diisopropylfluorobenzene
- 2-fluoro-1,3-di(propan-2-yl)benzene
- 2-Fluoro-1,3-diisopropyl-benzene
- 87591-05-7
- AKOS040745800
- 2-Fluoro-1,3-diisopropylbenzene
- Fropofol
- starbld0002972
- DTXSID90236497
- SCHEMBL16940689
-
- Inchi: 1S/C12H17F/c1-8(2)10-6-5-7-11(9(3)4)12(10)13/h5-9H,1-4H3
- InChI Key: WAWGGRDKKRRDOY-UHFFFAOYSA-N
- SMILES: FC1C(=CC=CC=1C(C)C)C(C)C
Computed Properties
- Exact Mass: 180.131428704g/mol
- Monoisotopic Mass: 180.131428704g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 0Ų
2,6-diisopropylfluorobenzene Related Literature
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C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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